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Compound of Interest

Compound Name: 4-Ethoxy-1-methyl-2-nitrobenzene

Cat. No.: B189882 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed literature review of the synthetic routes for 4-Ethoxy-1-
methyl-2-nitrobenzene. Due to the absence of a direct, published protocol for this specific

molecule, this document outlines a highly plausible and well-supported two-step synthetic

pathway. The proposed synthesis is grounded in established chemical principles and draws

upon detailed experimental data from analogous reactions reported in the scientific literature.

Physicochemical Properties of 4-Ethoxy-1-methyl-2-
nitrobenzene
A summary of the key computed physicochemical properties of the target compound is

presented below. This data is essential for the characterization and handling of the molecule.[1]
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Property Value

IUPAC Name 4-ethoxy-1-methyl-2-nitrobenzene

Molecular Formula C₉H₁₁NO₃

Molecular Weight 181.19 g/mol

CAS Number 102871-92-1

SMILES CCOC1=CC(=C(C=C1)C)--INVALID-LINK--[O-]

InChIKey DMMYNNHVBWPYKG-UHFFFAOYSA-N

Proposed Synthetic Pathway
The recommended synthetic route to 4-Ethoxy-1-methyl-2-nitrobenzene is a two-step

process. This pathway is designed for high regioselectivity and is based on two well-

established organic reactions: the nitration of a phenol and the Williamson ether synthesis.

The overall workflow is as follows:
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p-Cresol
(4-methylphenol)

Nitration

4-Methyl-2-nitrophenol

Williamson Ether Synthesis

4-Ethoxy-1-methyl-2-nitrobenzene
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+

HNO₃ / H₂SO₄

→

4-Methyl-2-nitrophenol

4-Methyl-2-nitrophenol

+

Ethyl Iodide / Base

→

4-Ethoxy-1-methyl-2-nitrobenzene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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